Cas no 20172-34-3 (Heptanamide, N-(4-methylphenyl)-)

• Product name: Heptanamide, N-(4-methylphenyl)-
• CAS No: 20172-34-3
• MF: C₁₄H₂₁NO
• MW: 219.32264
• CID: 1391684
• PubChem ID: 4519125

Heptanamide, N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, N-(4-methylphenyl)-
• N-(4-methylphenyl)heptanamide
• AKOS003872808
• 20172-34-3
• SCHEMBL2531377
• DTXSID00403875

• Inchi： InChI=1S/C14H21NO/c1-3-4-5-6-7-14(16)15-13-10-8-12(2)9-11-13/h8-11H,3-7H2,1-2H3,(H,15,16)
• InChI Key： RSTZNEWKFNHHMA-UHFFFAOYSA-N
• SMILES： CCCCCCC(=O)NC1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1